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Compound of Interest

Compound Name: Bis(ethylbenzene)molybdenum

Cat. No.: B6296536 Get Quote

An In-depth Technical Guide to the Safety and Handling of Bis(ethylbenzene)molybdenum

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

bis(ethylbenzene)molybdenum, a highly reactive organometallic compound. Adherence to

these guidelines is critical to ensure the safety of laboratory personnel and the integrity of

experimental work.

Chemical and Physical Properties
Bis(ethylbenzene)molybdenum is a dark green, air-sensitive liquid.[1][2][3] Its key physical

and chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₁₆H₂₀Mo [2][3][4]

Molecular Weight 308.27 g/mol [3]

Appearance Dark green liquid [1][2][3]

Boiling Point 150-170 °C @ 1 mmHg [1][2][3]

Flash Point < 23.0 °C (estimated) [1][3]

Solubility in Water Insoluble [1]

Sensitivity Air sensitive [2][3]

Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[1]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation

GHS Pictograms:

alt text

alt text

Signal Word: DANGER [1]
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Recommended Experimental Protocols for Safe
Handling
Given the hazardous nature of bis(ethylbenzene)molybdenum, the following protocols are

recommended for all experimental work.

Inert Atmosphere Handling
Due to its air sensitivity, this compound must be handled under a dry, inert atmosphere (e.g.,

nitrogen or argon). [1]Nitrogen with less than 5 ppm each of moisture and oxygen is

recommended. [1]Standard Schlenk line or glovebox techniques should be employed to

prevent decomposition and potential pyrophoric reactions.

Grounding and Prevention of Static Discharge
As a highly flammable liquid with a low flash point, all equipment used for handling and transfer

must be properly grounded and bonded to prevent the buildup of static electricity. [1]Take

action to prevent static discharges. [1]Use non-sparking tools and explosion-proof electrical,

ventilating, and lighting equipment. [1]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE protocol should be strictly followed.

Eye and Face Protection: Wear chemical safety goggles and a face shield. * Skin Protection:

Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and a flame-retardant lab

coat. [5][6]Ensure gloves are inspected before use and disposed of properly. [5]* Respiratory

Protection: Use only in a well-ventilated area, preferably within a chemical fume hood. If the

concentration of airborne substances is unknown or exceeds exposure limits, a full-face air-

purifying respirator with appropriate cartridges or a self-contained breathing apparatus

(SCBA) should be used. [7][8]* Body Protection: Wear appropriate protective clothing to

prevent skin exposure. [7]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. [1]If not breathing,

give artificial respiration. Seek medical attention.

[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the affected areas with plenty of water.

[1]Wash with soap and plenty of water. If skin

irritation persists, call a physician. [7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. [1]Continue rinsing for at least 15 minutes.

[5][7]Get medical attention. [7]

Ingestion

Do NOT induce vomiting. [7]Rinse mouth with

water. [5]Never give anything by mouth to an

unconscious person. [5]Immediately call a

POISON CENTER or doctor/physician. [7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. * Unsuitable Extinguishing Media: Do not use a water jet as it may scatter

and spread the fire. * Specific Hazards: The vapor is heavier than air and may travel to a

source of ignition and flash back. [1]Containers may explode when heated. [1]Hazardous

decomposition products include carbon oxides and molybdenum oxide fumes. [1]* Protective

Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear. [7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Do not touch or walk through

spilled material. Remove all sources of ignition. [7]* Environmental Precautions: Prevent

further leakage or spillage if safe to do so. Do not let the product enter drains, as it may

create a fire or explosion hazard. * Methods for Containment and Cleaning Up: Contain and
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collect spillage with a dry, non-combustible, absorbent material (e.g., dry sand, vermiculite,

or diatomaceous earth) and place it in a dry, sealed container for disposal. [1]

Storage and Disposal
Aspect Guideline

Storage

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed under an inert

gas. Recommended storage temperature is 2-8

°C. [1]Keep away from heat, sparks, open

flames, and other ignition sources. [1]

Disposal
Dispose of contents/container to an approved

waste disposal plant. [7]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of

bis(ethylbenzene)molybdenum.
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Hazard Assessment

Preparation

Handling

Emergency Response

Identify Hazards
(Flammable, Irritant)

Select Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

determines

Review Safety Data Sheet

Understand Properties
(Air Sensitive, Low Flash Point)

Prepare Work Area
(Fume Hood, Inert Atmosphere, Grounding)

informs

Use Inert Atmosphere Techniques

Locate Safety Equipment
(Fire Extinguisher, Eyewash, Shower)

Avoid Ignition Sources
(Sparks, Open Flames, Heat)

Minimize Personal Exposure

Administer First Aid Fire Response Protocol Spill Cleanup Protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of bis(ethylbenzene)molybdenum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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